Methyl 3,4-dimethoxy-5-sulfanylbenzoate

• CAS No.: 647856-23-3
• Molecular Formula: C10H12O4S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: methyl 3,4-dimethoxy-5-sulfanylbenzoate
• InChI: InChI=1S/C10H12O4S/c1-12-7-4-6(10(11)14-3)5-8(15)9(7)13-2/h4-5,15H,1-3H3
• InChI Key: YTMBGCWYGQPXIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(=O)OC)S)OC

Description

Methyl 3,4-dimethoxy-5-sulfanylbenzoate is a useful research compound. Its molecular formula is C10H12O4S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution 3-dimethylcarbamoylthio-4,5-dimethoxybenzoic acid methyl ester (800 mg, 2.67 mmol) in THF (21 mL) was added MeONa (0.5 M in MeOH, 21 mL) at room temperature and the reaction was heated to reflux. After refluxing for 3 h, the reaction mixture was cooled to room temperature, poured into 1 N HCl aqueous solution (150 mL) and extracted with mixture of EtOAc:hexane (1:1, 150 mL). The organic layer was washed with brine (100 mL), dried over MgSO4 and concentrated in vacuo to give 3-mercapto-4,5-dimethoxybenzoic acid methyl ester (0.581 g).